Cas no 879054-17-8 (N-4-({4-(4-methylpiperidin-1-yl)sulfonylpiperazin-1-yl}sulfonyl)phenylacetamide)

• Product Name: N-4-({4-(4-methylpiperidin-1-yl)sulfonylpiperazin-1-yl}sulfonyl)phenylacetamide
• CAS No: 879054-17-8
• MF: C₁₈H₂₈N₄O₅S₂
• MW: 444.56872177124
• CID: 6527448
• Update Time: 2025-07-21

N-4-({4-(4-methylpiperidin-1-yl)sulfonylpiperazin-1-yl}sulfonyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-4-({4-(4-methylpiperidin-1-yl)sulfonylpiperazin-1-yl}sulfonyl)phenylacetamide
• N-[4-[4-(4-methylpiperidin-1-yl)sulfonylpiperazin-1-yl]sulfonylphenyl]acetamide

• Inchi： 1S/C18H28N4O5S2/c1-15-7-9-21(10-8-15)29(26,27)22-13-11-20(12-14-22)28(24,25)18-5-3-17(4-6-18)19-16(2)23/h3-6,15H,7-14H2,1-2H3,(H,19,23)
• InChI Key： VYHADGPMWHRRBU-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(S(N2CCN(S(N3CCC(C)CC3)(=O)=O)CC2)(=O)=O)C=C1)(=O)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-4-({4-(4-methylpiperidin-1-yl)sulfonylpiperazin-1-yl}sulfonyl)phenylacetamide

N-4-({4-(4-methylpiperidin-1-yl)sulfonylpiperazin-1-yl}sulfonyl)phenylacetamide and CAS No. 879054-17-8: A Comprehensive Overview

N-4-({4-(4-methylpiperidin-1-yl)sulfonylpiperazin-1-yl}sulfonyl)phenylacetamide, identified by its CAS number 879054-17-8, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug discovery and development. The presence of multiple functional groups, including sulfonamide and amide moieties, makes it a versatile candidate for further exploration in medicinal chemistry.

The compound's structure is built around a phenylacetylamide core, which is further modified by the attachment of a disulfonamido group. This group consists of a piperazine ring substituted with a methyl group at the 4-position, followed by another sulfonamide linkage. Such structural features are not only intriguing from a chemical perspective but also suggest possible biological activities that warrant thorough investigation.

In recent years, there has been growing interest in sulfonamide derivatives due to their broad spectrum of biological activities. These compounds have been explored for their potential as antimicrobial, anti-inflammatory, and anticancer agents. The specific arrangement of sulfonamide groups in N-4-({4-(4-methylpiperidin-1-yl)sulfonylpiperazin-1-yl}sulfonyl)phenylacetamide may contribute to unique interactions with biological targets, making it a promising candidate for further study.

One of the key aspects of this compound is its ability to interact with various enzymes and receptors. The piperazine moiety, in particular, is known to be a common pharmacophore in many drugs due to its ability to bind to biological targets with high affinity. The presence of multiple sulfonamide groups further enhances its potential for binding interactions, which could be exploited for therapeutic purposes.

Recent research has shown that sulfonamide derivatives can exhibit significant activity against certain types of cancer cells. The structural features of N-4-({4-(4-methylpiperidin-1-yl)sulfonylpiperazin-1-yl}sulfonyl)phenylacetamide suggest that it may interfere with critical cellular processes involved in cancer progression. This makes it an attractive candidate for further investigation as a potential anticancer agent.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the sulfonamide groups is particularly challenging due to the sensitivity of the reaction conditions. However, advances in synthetic methodologies have made it possible to produce this compound in sufficient quantities for further study.

From a computational chemistry perspective, N-4-({4-(4-methylpiperidin-1-yl)sulfonylpiperazin-1-yl}sulfonyl)phenylacetamide has been subjected to various molecular modeling studies. These studies have provided valuable insights into its binding mode with potential biological targets. The results suggest that the compound may bind to enzymes and receptors involved in inflammatory pathways, making it a candidate for therapeutic intervention.

In conclusion, N-4-({4-(4-methylpiperidin-1-yl)sulfonylpiperazin-1-yl}sulfonyl)phenylacetamide (CAS No. 879054-17-8) is a structurally complex and biologically intriguing compound with significant potential in pharmaceutical research. Its unique structural features and reported biological activities make it an attractive candidate for further exploration in drug discovery and development.